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Compound of Interest

Compound Name: Moxidectin-d3

Cat. No.: B15622876

Moxidectin-d3: A Technical Overview for
Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-
depth look at the core physicochemical properties and analytical methodologies for
Moxidectin-d3, a critical internal standard in pharmacokinetic and residue analysis studies.

Moxidectin-d3 is the deuterated form of Moxidectin, a potent, broad-spectrum endectocide
from the milbemycin family.[1] Its use as an internal standard is crucial for the accurate
guantification of Moxidectin in various biological matrices through mass spectrometry-based
methods.[2]

Core Physicochemical Properties

The fundamental properties of Moxidectin-d3 are summarized below, providing a foundational

dataset for its application in experimental settings.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15622876?utm_src=pdf-interest
https://www.benchchem.com/product/b15622876?utm_src=pdf-body
https://www.benchchem.com/product/b15622876?utm_src=pdf-body
https://dergipark.org.tr/en/download/article-file/2977074
https://www.caymanchem.com/product/28766/moxidectin-d3
https://www.benchchem.com/product/b15622876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C37H50D3N0O8 [2][3]
Molecular Weight 642.84 g/mol [3]
Appearance Solid [2]
N Soluble in Chloroform and
Solubility [2][4]
Methanol
Storage Temperature -20°C [2][4]

Chemical Structure

The chemical structure of Moxidectin-d3 is provided below in SMILES (Simplified Molecular-
Input Line-Entry System) and InChl (International Chemical Identifier) formats.

SMILES:O=C([C@@]1([H)[C@@]2(0)[C@@]3([H])--INVALID-LINK--
C(C)=C1)O[C@ @]4([H])C--INVALID-LINK--/C--INVALID-LINK--/C=C/C=C2\CO3)
([H])O[C@]5(O--INVALID-LINK--=C/C(C)C)--INVALID-LINK--/C(C5)=N\OC([2H])([2H])
[2H])C4[2]

INChl:InChl=1S/C37H53N08/c1-21(2)14-25(6)33-26(7)31(38-42-8)19-36(46-33)18-29-17-
28(45-36)13-12-23(4)15-22(3)10-9-11-27-20-43-34-32(39)24(5) 16-30(35(40)44-
20)37(27,34)41/h9-12,14,16,21-22,26,28-30,32-34,39,41H,13,15,17-20H2,1-8H3/b10-9+,23-
12+,25-14+,27-11+,38-31-/t22-,26-,28+,29-,30-,32+,33+,34+,36-,37+/m0/s1/i8D3[2][3]

Experimental Protocols: Quantification of
Moxidectin using Moxidectin-d3

Moxidectin-d3 is commonly employed as an internal standard for the quantification of
Moxidectin in biological samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).[5] The following protocols are generalized procedures and should be optimized for
specific experimental conditions.
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Sample Preparation from Plasma/Serum (Protein
Precipitation)
 Aliquoting: Transfer 100-200 uL of the plasma or serum sample into a microcentrifuge tube.

[6]

¢ Internal Standard Spiking: Add a known concentration of Moxidectin-d3 solution to the
sample and briefly vortex.[6]

e Protein Precipitation: Add three volumes of cold acetonitrile (e.g., 600 pL for a 200 L
sample) to precipitate proteins.[6] For enhanced precipitation, 1% formic acid in acetonitrile
can be utilized.[6]

e Mixing and Centrifugation: Vortex the mixture vigorously for 1-5 minutes, followed by
centrifugation to pellet the precipitated proteins.[6]

o Supernatant Collection: Carefully transfer the clear supernatant to a new tube for LC-MS/MS
analysis.[6]

LC-MS/MS Analysis

The following table outlines typical instrument conditions for the analysis of Moxidectin. These
parameters should be optimized for the specific instrument and column used.
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Parameter Typical Setting Source(s)

LC System UHPLC or HPLC [6]

Agilent Zorbax Eclipse Plus
C18 (50 mm x 2.1 mm, 1.8

Column [6]
pm) or Luna C8(2) (30 x 2.0

mm, 3 um)

10 mM ammonium formate
Mobile Phase A with 0.1% formic acid in water [6]

or 0.01% acetic acid in water

Mobile Phase B Acetonitrile or Methanol [6]

Flow Rate 0.2 - 0.4 mL/min [6]

Injection Volume 5-10uL [6]

Column Temperature 30-40°C [6]
Triple Quadrupole Mass

MS System Schtr(cfmeterp o]

Electrospray lonization (ESI),

lonization Mode N [6]
Positive

Capillary Voltage 3.5kV [6]

Source Temperature 150 °C [6]

Desolvation Temperature 500 °C [6]

Desolvation Gas Flow 800 L/h [6]

) Multiple Reaction Monitoring

Detection Mode [6]

(MRM)
N _ _ 640.4 - 528.5 m/z
MRM Transition (Moxidectin) [5]

(Quantification)

Experimental Workflow Visualization
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The following diagram illustrates a typical workflow for the quantification of Moxidectin in
biological samples using Moxidectin-d3 as an internal standard.

Click to download full resolution via product page

Moxidectin-d3 Analytical Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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